6-(2-Chlorophenyl)-9-(4-methoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
6-(2-Chlorophenyl)-9-(4-methoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
Brand Name:
Vulcanchem
CAS No.:
312622-65-4
VCID:
VC0444374
InChI:
InChI=1S/C26H23ClN2O2/c1-31-18-12-10-16(11-13-18)17-14-23-25(24(30)15-17)26(19-6-2-3-7-20(19)27)29-22-9-5-4-8-21(22)28-23/h2-13,17,26,28-29H,14-15H2,1H3
SMILES:
COC1=CC=C(C=C1)C2CC3=C(C(NC4=CC=CC=C4N3)C5=CC=CC=C5Cl)C(=O)C2
Molecular Formula:
C26H23ClN2O2
Molecular Weight:
430.9g/mol
6-(2-Chlorophenyl)-9-(4-methoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
CAS No.: 312622-65-4
Main Products
VCID: VC0444374
Molecular Formula: C26H23ClN2O2
Molecular Weight: 430.9g/mol
CAS No. | 312622-65-4 |
---|---|
Product Name | 6-(2-Chlorophenyl)-9-(4-methoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one |
Molecular Formula | C26H23ClN2O2 |
Molecular Weight | 430.9g/mol |
IUPAC Name | 6-(2-chlorophenyl)-9-(4-methoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one |
Standard InChI | InChI=1S/C26H23ClN2O2/c1-31-18-12-10-16(11-13-18)17-14-23-25(24(30)15-17)26(19-6-2-3-7-20(19)27)29-22-9-5-4-8-21(22)28-23/h2-13,17,26,28-29H,14-15H2,1H3 |
Standard InChIKey | HPNULZLDPIMLNF-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C=C1)C2CC3=C(C(NC4=CC=CC=C4N3)C5=CC=CC=C5Cl)C(=O)C2 |
Canonical SMILES | COC1=CC=C(C=C1)C2CC3=C(C(NC4=CC=CC=C4N3)C5=CC=CC=C5Cl)C(=O)C2 |
PubChem Compound | 2882475 |
Last Modified | Nov 11 2021 |
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